Cas no 2411268-39-6 (7-(2-Chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one)

• Product Name: 7-(2-Chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one
• CAS No: 2411268-39-6
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• CID: 5356126
• Update Time: 2025-10-28

7-(2-Chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one Chemical and Physical Properties

Names and Identifiers

• Z3995632646
• 7-(2-chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one
• 7-(2-Chloropropanoyl)-1,3,4,5,5a,6,8,8a-octahydropyrrolo[3,4-b]azepin-2-one
• 7-(2-Chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one

• Inchi： 1S/C11H17ClN2O2/c1-7(12)11(16)14-5-8-3-2-4-10(15)13-9(8)6-14/h7-9H,2-6H2,1H3,(H,13,15)
• InChI Key： NUJCLNFHXODTPY-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC2C(CCCC(N2)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 0.6
• Topological Polar Surface Area: 49.4

Additional information on 7-(2-Chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one

Professional Introduction to 7-(2-Chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one (CAS No. 2411268-39-6)

7-(2-Chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2411268-39-6, belongs to the class of decahydropyrrolo[3,4-b]azepinones, which are known for their versatility in medicinal chemistry. The presence of a chloropropanoyl group in its molecular structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

The decahydropyrrolo[3,4-b]azepinone scaffold is a fused ring system that combines a pyrrole ring with an azepine ring, creating a rigid structure that can mimic natural products and bioactive molecules. This type of framework is often explored in drug discovery due to its ability to engage with various biological receptors and enzymes. The 7-(2-chloropropanoyl) substituent introduces a polar and potentially reactive site on the molecule, which could be exploited for modulating biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. Studies have shown that the chloropropanoyl group can interact with amine and hydroxyl groups in proteins, suggesting potential applications in the development of enzyme inhibitors or receptor modulators. The decahydropyrrolo[3,4-b]azepinone core itself has been identified as a key structural motif in several pharmacologically active compounds, further highlighting its importance in drug design.

In the context of modern drug development, the synthesis of novel heterocyclic compounds like 7-(2-chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one is often driven by the need for more effective and selective therapeutic agents. The compound's structural features make it a candidate for various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

The synthetic pathways for this compound involve multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as cyclization, alkylation, and chlorination are commonly employed to construct the desired framework. The use of advanced synthetic methodologies allows for the introduction of functional groups at specific positions, which is crucial for fine-tuning biological activity. Recent publications have demonstrated innovative approaches to streamline these synthetic processes, making it more feasible to produce larger quantities of the compound for further studies.

One of the most exciting aspects of 7-(2-chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one is its potential as a bioactive scaffold. By modifying different parts of its structure, chemists can generate a library of derivatives with varying biological profiles. This approach has been successfully applied in high-throughput screening campaigns to identify lead compounds for drug development. The flexibility of the chloropropanoyl group allows for diverse chemical modifications, enabling researchers to explore multiple avenues for optimizing potency and selectivity.

The compound's relevance is further underscored by its presence in several ongoing research projects aimed at discovering novel therapeutics. For instance, studies have investigated its interaction with specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability of the decahydropyrrolo[3,4-b]azepinone core to adopt multiple conformations may also contribute to its binding affinity and specificity towards biological targets. This feature makes it an attractive candidate for structure-based drug design strategies.

As computational tools become more sophisticated, virtual screening methods are increasingly used to identify promising candidates like 7-(2-chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one before experimental validation. These methods leverage large databases of chemical structures and biological targets to predict potential interactions. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly. This interdisciplinary approach has already led to several breakthroughs in identifying new therapeutic agents.

The future prospects for this compound are bright, with ongoing research focusing on expanding its chemical space through novel synthetic routes and functionalization strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits. The development of new synthetic methodologies will play a crucial role in making large-scale production more efficient and cost-effective.

In conclusion, 7-(2-chloropropanoyl)-decahydropyrrolo[3,4-b]azepin-2-one (CAS No. 2411268-39-6) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of features makes it a valuable tool for medicinal chemists exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of pharmaceutical chemistry.